Cas no 15139-38-5 (3-Furancarboxylic acid,2,4-dimethyl-5-nitro-)

• Product Name: 3-Furancarboxylic acid,2,4-dimethyl-5-nitro-
• CAS No: 15139-38-5
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 228371
• PubChem ID: 298437
• Update Time: 2025-04-19

3-Furancarboxylic acid,2,4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,2,4-dimethyl-5-nitro-
• 2,4-dimethyl-5-nitrofuran-3-carboxylic acid
• 2,4-Dimethyl-5-nitrofuran-3-carbonsaeure
• 2,4-Dimethyl-5-nitro-furan-3-carbonsaeure
• 2,4-dimethyl-5-nitro-furan-3-carboxylic acid
• AC1L6T4R
• NSC170570
• 15139-38-5
• DTXSID30305373
• NSC-170570

• Inchi： 1S/C7H7NO5/c1-3-5(7(9)10)4(2)13-6(3)8(11)12/h1-2H3,(H,9,10)
• InChI Key： JJZJVXDPNYLFLZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C(=O)O)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.03241
• Monoisotopic Mass: 185.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 93.58
• LogP: 2.02600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans